Cas no 102067-84-5 (Sappanone A)

• Product Name: Sappanone A
• CAS No: 102067-84-5
• MF: C₁₆H₁₂O₅
• MW: 284.263484954834
• CID: 2077227
• Update Time: 2025-04-21

Sappanone A Chemical and Physical Properties

Names and Identifiers

• (E)-7-hydroxy-3-[(3,4-dihydroxyphenyl)methylene]-chroman-4-one
• 3-((E)-3,4-Dihydroxy-benzyliden)-7-hydroxy-chroman-4-on
• 3-((E)-3,4-dihydroxy-benzylidene)-7-hydroxy-chroman-4-one
• 3,9-Didehydro(E-)-(R)-3-Deoxysappanone B
• sappanone A
• (3E)-3-[(3,4-dihydroxyphenyl)methylene]-2,3-dihydro-7-hydroxy-4H-1-benzopyran-4-one
• (3E)-3-[(3,4-dihydroxyphenyl)methylidene]-7-hydroxychromen-4-one
• J3.589.099H
• Q18355119
• 7-Hydroxy-3-(3,4-dihydroxybenzylidene)-2H-1-benzopyran-4(3H)-one
• Sappanone A

• Inchi： 1S/C16H12O5/c17-11-2-3-12-15(7-11)21-8-10(16(12)20)5-9-1-4-13(18)14(19)6-9/h1-7,17-19H,8H2/b10-5+
• InChI Key： KVYZXXBTJHJISR-BJMVGYQFSA-N
• SMILES： O1C2C=C(C=CC=2C(/C(=C/C2C=CC(=C(C=2)O)O)/C1)=O)O

Computed Properties

• Exact Mass: 284.06847348 g/mol
• Monoisotopic Mass: 284.06847348 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87
• Molecular Weight: 284.26

Experimental Properties

• Color/Form: Cryst.
• Density: 1.521±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.28 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids Homoisoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids